DNA-binding protein RFX6 (414-431)

• sequence: ERVDLNSIGSQALLTISG
• source: Homo sapiens (human)
• synonym: DNA-binding protein RFX6 (414-431)

Description

DNA-binding protein RFX6

Scientific Research Applications

DNA-binding Proteins and Neurodegenerative Diseases

• TAR DNA-binding protein 43 (TDP-43) is a key DNA/RNA-binding protein involved in RNA processing and has been implicated in the progression of various neurodegenerative diseases such as amyotrophic lateral sclerosis (ALS), frontotemporal dementia (FTD), Alzheimer’s disease (AD), and limbic predominant age-related TDP-43 encephalopathy (LATE). Studies suggest that misfolded TDP-43 spreads in a prion-like manner between cells, which could guide novel therapeutic strategies for TDP-43-associated neurodegenerative diseases (Jo et al., 2020).
• TDP-43 has also been observed in inclusions in neurons and glial cells of neurodegenerative diseases. This discovery has led to a surge in research focusing on the function of TDP-43, particularly in relation to its role in the pathogenesis of these conditions (Wang et al., 2008).

DNA-Protein Interaction Studies

• DNA-protein interactions are fundamental for various molecular and cellular mechanisms. Several techniques have been developed to study these interactions, each with specific advantages and applications. Understanding these interactions is crucial for fields like gene regulation and the development of therapeutic strategies (Ferraz et al., 2021).
• A comprehensive review of studies analyzing or predicting protein-DNA, protein-RNA, and protein-protein interactions revealed that binding residues in these interactions are typically characterized by features such as relative solvent accessibility, evolutionary conservation, and amino acid propensity for binding. This understanding aids in developing methods to predict binding in protein databases (Zhang et al., 2019).